
Technical Deep Dive: Dilanthanum Trisulfide ( )

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Lanthanum sulfide

CAS No.: 12031-49-1

Cat. No.: B082993

Get Quote

Executive Summary
Dilanthanum Trisulfide (

) represents a critical intersection between advanced ceramic optics and emerging
nanomedicine. Historically valued for its wide transparency window (

–

) and high refractive index, it serves as a robust alternative to Zinc Sulfide (

) and Zinc Selenide (

) in harsh-environment infrared (IR) systems.

However, recent developments have unlocked a secondary utility profile relevant to drug

development and bio-imaging. As a low-toxicity host matrix for lanthanide luminescence,

nanoparticles are gaining traction in Near-Infrared II (NIR-II) bio-imaging, offering deep tissue
penetration without the heavy-metal cytotoxicity associated with traditional quantum dots (e.g.,

,
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). This guide analyzes the phase-dependent physical properties of

and provides validated protocols for both bulk ceramic densification and colloidal nanoparticle
synthesis.

Crystallography & Phase Behavior[1][2][3]
Understanding the polymorphism of

is the prerequisite for any experimental application. The material exhibits three distinct
crystalline phases, but only the gamma (

) phase possesses the isotropic cubic symmetry required for high-quality optical transmission.

Phase Transition Logic
-Phase (Orthorhombic): Stable at room temperature up to

. Anisotropic and unsuitable for optical windows due to birefringence-induced scattering.

-Phase (Tetragonal): Stable between

and

. Often formed as an intermediate; presence of oxygen impurities stabilizes this phase, which
is detrimental to optical clarity.

-Phase (Cubic

type): Stable above

. This is the target phase for optics. It is isotropic (no birefringence) and defect-tolerant.
However, because it is a high-temperature phase, it must be "quenched" or chemically
stabilized to be retained at room temperature.

Phase Transformation Diagram
The following workflow illustrates the thermal pathway to isolate the critical

-phase.
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Figure 1: Thermal phase evolution of

. Note that oxygen impurities can "lock" the material in the

-phase, preventing the formation of the optical

-phase.

Physical Properties Data
The following data aggregates standard values for the

-phase ceramic, which is the industrial standard for optical applications.
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Property Category Parameter Value / Range
Context &
Significance

Optical Transmission Range

Covers Visible, MWIR,

and LWIR bands.

Superior to oxides (cut

off at

).

Refractive Index (

)

(Visible)

(at

)

High index allows for

thinner lenses with

high curvature (optical

power).

Band Gap (

)

Wide gap ensures

transparency in the

visible yellow-green

region (appears

yellow).

Thermal Melting Point

Extremely high

thermal stability

compared to

chalcogenide glasses.

Thermal Expansion

Moderate. Requires

careful mounting

design to avoid

thermal stress

fracture.

Mechanical Hardness (Vickers)

Harder than

(

) but softer than

Sapphire. "Rain

erosion resistant."
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Fracture Toughness

Brittle. Similar to other

sulfide ceramics;

requires protective

coatings for impact

resistance.

Synthesis Protocols
Protocol A: Bulk Ceramic Fabrication (Optical Grade)
For Researchers in Optics & Defense

Objective: Produce fully dense, translucent

-

pellets. Critical Challenge: Eliminating oxygen to prevent

-phase formation.

Powder Synthesis: React Lanthanum Oxide (

) with Carbon Disulfide (

) gas at

.

Reaction:

.

Validation: XRD must show no oxide peaks.

Encapsulation: Load powder into a graphite die. To ensure zero oxygen ingress, handle in an

Argon-filled glovebox (

).

Hot Isostatic Pressing (HIP):
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Temperature: Ramp to

(ensures

-phase stability).

Pressure: Apply

.

Dwell: Hold for 2–4 hours.

Annealing: Cool slowly to reduce residual stress, but fast enough to prevent reversion to

-phase (though the HIP process usually locks the dense cubic structure).

Protocol B: Colloidal Nanocrystal Synthesis (Bio-Grade)
For Drug Development & Bio-imaging Professionals

Objective: Synthesize monodisperse

nanoparticles for NIR-II imaging or as phosphors. Mechanism: Oleylamine acts as both solvent,
surfactant, and reducing agent, controlling nucleation size.

Precursor Prep: Mix Lanthanum Iodide (

) and a Sulfur source (e.g., elemental sulfur or thiourea) in a flask with Oleylamine (

).

Degassing: Heat to

under vacuum for 30 mins to remove water/oxygen.

Nucleation: Switch to Nitrogen flow. Ramp temperature to

.

Note: The specific temperature controls the phase and size. Higher temps favor

-phase crystallinity.
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Growth: Maintain temp for 30–60 minutes. The solution will turn yellow/orange.

Purification:

Cool to room temperature.

Add excess ethanol to precipitate particles.

Centrifuge (

, 10 mins).

Redisperse in non-polar solvent (Hexane/Toluene) for storage.

Route A: Optical Ceramic Route B: Bio-Nanoparticles
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Figure 2: Divergent synthesis pathways for bulk optics vs. biomedical nanoparticles.

Emerging Applications in Biomedicine
While
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is established in photonics, its relevance to drug development lies in diagnostic imaging and
theranostics.

NIR-II Bio-imaging Probes:

Biological tissues are most transparent in the "Second Near-Infrared Window" (

).

doped with Rare Earth ions (e.g.,

,

) emits strongly in this region.

Advantage:[1][2][3] Unlike lead (

) or cadmium (

) based quantum dots, Lanthanum is significantly less cytotoxic, making these particles
viable candidates for in vivo vascular imaging.

Photodynamic Therapy (PDT) Hosts:

The low phonon energy of the sulfide lattice minimizes non-radiative quenching. This

makes

an efficient host for upconversion luminescence (converting deep-tissue IR light to high-
energy UV/Visible light) to activate photosensitizing drugs deep within tumors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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